6-(3-methoxypropyl)-2-morpholinopyrido[4,3-d]pyrimidin-5(6H)-one

• Molecular Formula: C15H20N4O3
• Molecular Weight: 304.34 g/mol
• IUPAC Name: 6-(3-methoxypropyl)-2-morpholin-4-ylpyrido[4,3-d]pyrimidin-5-one
• InChI: InChI=1S/C15H20N4O3/c1-21-8-2-4-18-5-3-13-12(14(18)20)11-16-15(17-13)19-6-9-22-10-7-19/h3,5,11H,2,4,6-10H2,1H3
• InChI Key: YFTOLEIJXGTHMA-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C=CC2=NC(=NC=C2C1=O)N3CCOCC3

Description

6-(3-methoxypropyl)-2-morpholinopyrido[4,3-d]pyrimidin-5(6H)-one: is a bicyclic heterocyclic compound with a unique structure It belongs to the pyrido[4,3-d]pyrimidine family

Chemical Formula: C₁₃H₁₈N₄O₂

Molecular Weight: Approximately 266.31 g/mol

Preparation Methods

Synthetic Routes::

Hydrolysis and Cyclization:

Industrial Production::

• Information on large-scale industrial production methods for this specific compound is limited. research and development in this area may yield more efficient synthetic routes.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions and substituents.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology and Medicine: Investigated for potential biological activities (e.g., as kinase inhibitors, antiviral agents, or anticancer compounds).

Mechanism of Action

• The exact mechanism by which this compound exerts its effects remains an active area of research.
• Potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

Uniqueness: Highlight its distinct features compared to other pyrido[4,3-d]pyrimidines.

Similar Compounds: Explore related compounds, such as 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine derivatives.